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Compound of Interest

Compound Name: Ethylene Glycol-d6

Cat. No.: B086051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on Ethylene Glycol-d6
(CAS: 15054-86-1), a deuterated analog of ethylene glycol. This document is intended for

researchers, scientists, and professionals in drug development who utilize stable isotope-

labeled compounds in their work. The guide covers the physicochemical properties, key

applications with detailed experimental protocols, and safety information for Ethylene Glycol-
d6.

Physicochemical Properties
Ethylene Glycol-d6, also known as 1,1,2,2-tetradeuterio-1,2-dideuteriooxyethane, is a stable,

non-radioactive isotopic form of ethylene glycol.[1] The substitution of hydrogen atoms with

deuterium atoms results in a higher molecular weight compared to its non-deuterated

counterpart. This key difference makes it an ideal internal standard for mass spectrometry-

based quantitative analysis and a valuable solvent for Nuclear Magnetic Resonance (NMR)

spectroscopy.[2]

The physical and chemical properties of Ethylene Glycol-d6 are summarized in the table

below for easy reference and comparison.
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Property Value References

CAS Number 15054-86-1 [1]

Molecular Formula C₂D₆O₂ (DOCD₂CD₂OD) [1]

Molecular Weight 68.10 g/mol [1]

Appearance Clear, colorless liquid

Density 1.220 g/mL at 25 °C

Melting Point -13 °C

Boiling Point 196-198 °C

Flash Point 110 °C (closed cup)

Refractive Index (n20/D) 1.431

Isotopic Purity ≥98 atom % D

Vapor Pressure 0.08 mmHg

Vapor Density 2.1 (vs air)

Applications and Experimental Protocols
Ethylene Glycol-d6 is primarily utilized in two key analytical techniques: as an internal

standard in mass spectrometry and as a solvent in NMR spectroscopy.

Internal Standard for Quantitative Analysis by Mass
Spectrometry
The use of a stable isotope-labeled internal standard is considered the gold standard for

quantitative analysis in mass spectrometry (MS), particularly in complex matrices such as

biological fluids.[3] Ethylene Glycol-d6 serves as an excellent internal standard for the

quantification of ethylene glycol due to its chemical identity and similar physicochemical

properties to the analyte. This ensures that it behaves similarly during sample preparation,

chromatography, and ionization, thus effectively compensating for matrix effects and variations

in instrument response.[4][5]
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This protocol provides a general methodology for the quantification of ethylene glycol in human

serum using Ethylene Glycol-d6 as an internal standard.

Materials:

Human serum samples

Ethylene Glycol-d6 (CAS: 15054-86-1)

Ethylene glycol (for calibration standards)

Acetonitrile, GC grade

Derivatizing agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1%

Trimethylchlorosilane - BSTFA + 1% TMCS)

Microcentrifuge tubes

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Procedure:

Preparation of Stock and Working Solutions:

Prepare a stock solution of Ethylene Glycol-d6 in acetonitrile at a concentration of 1

mg/mL.

Prepare a stock solution of ethylene glycol in acetonitrile at a concentration of 1 mg/mL.

From the stock solutions, prepare a series of working calibration standards of ethylene

glycol at concentrations ranging from 0.1 to 100 µg/mL. Each calibration standard should

contain a fixed concentration of Ethylene Glycol-d6 (e.g., 10 µg/mL).

Sample Preparation:

To 100 µL of serum sample, control, or calibration standard in a microcentrifuge tube, add

200 µL of acetonitrile containing the internal standard (Ethylene Glycol-d6).
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Vortex the mixture for 30 seconds to precipitate proteins.

Centrifuge at 10,000 x g for 10 minutes.

Transfer the supernatant to a clean tube.

Derivatization:

Evaporate the supernatant to dryness under a stream of nitrogen.

Add 50 µL of the derivatizing agent (e.g., BSTFA + 1% TMCS).

Cap the tube and heat at 70°C for 30 minutes.

GC-MS Analysis:

Inject 1 µL of the derivatized sample onto the GC-MS system.

GC Conditions (example):

Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or equivalent

Injector Temperature: 250°C

Oven Program: Start at 50°C, hold for 2 minutes, ramp to 250°C at 10°C/min, hold for 5

minutes.

Carrier Gas: Helium at a constant flow of 1 mL/min.

MS Conditions (example):

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Ions to monitor for Ethylene Glycol derivative (e.g., di-TMS): m/z 147, 204

Ions to monitor for Ethylene Glycol-d6 derivative (e.g., di-TMS): m/z 151, 210
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Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of the analyte to the

peak area of the internal standard against the concentration of the calibration standards.

Determine the concentration of ethylene glycol in the samples by interpolating their peak

area ratios on the calibration curve.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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